Cas no 483-49-8 (5,8,13,13a-tetrahydro-6H-dibenzo[a,g]quinolizine)

• Product Name: 5,8,13,13a-tetrahydro-6H-dibenzo[a,g]quinolizine
• CAS No: 483-49-8
• MF: C₁₇H₁₇N
• MW: 235.323584318161
• CID: 1518570
• PubChem ID: 101707
• Update Time: 2025-04-21

5,8,13,13a-tetrahydro-6H-dibenzo[a,g]quinolizine Chemical and Physical Properties

Names and Identifiers

• 5,8,13,13a-tetrahydro-6H-dibenzo[a,g]quinolizine
• berbine
• 6,8,13,13a-tetrahydro-5H-isoquinolino[2,1-b]isoquinoline
• TETRAHYDROPROTOBERBERINE
• DL-TETRAHYDROPROTOBERBERINE
• (+/-)-TETRAHYDROPROTOBERBERINE
• 5,8,13,13A-TETRAHYDRO-6H-DIBENZO(A,G)QUINOLIZINE
• CHEBI:35611
• 483-49-8
• DB-299372
• 5,6,7,8,13,13a-hexahydro-isoquinolino[3,2-a]isoquinoline
• 6H-Dibenzo(a,g)quinolizine, 5,8,13,13a-tetrahydro-
• DTXSID70870550
• SCHEMBL659757
• BERBIN
• UNII-728C74FB5Z
• BERBINE [MI]
• PROTOBERBERINE, TETRAHYDRO-
• Q27116529
• 728C74FB5Z

• Inchi： 1S/C17H17N/c1-2-7-15-12-18-10-9-13-5-3-4-8-16(13)17(18)11-14(15)6-1/h1-8,17H,9-12H2
• InChI Key： BRLDZKPJJNASGG-UHFFFAOYSA-N
• SMILES： N12CC3C=CC=CC=3CC1C1C=CC=CC=1CC2

Computed Properties

• Exact Mass: 235.13621
• Monoisotopic Mass: 235.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• Density: 1.17
• Melting Point: 85°
• Boiling Point: 354.2°Cat760mmHg
• Flash Point: 151.8°C
• PSA: 3.24

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Protoberberine alkaloids and derivatives Protoberberine alkaloids and derivatives
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Protoberberine alkaloids and derivatives